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Introduction: The Strategic Importance of 5-
Methoxyquinoline
5-Methoxyquinoline (CAS No. 6931-19-7) is a heterocyclic aromatic compound that has

garnered significant attention within the scientific community.[1] As a key quinoline derivative,

its structural motif is a foundational element in the synthesis of a wide array of biologically

active molecules and advanced materials.[2] For researchers in medicinal chemistry and drug

development, 5-Methoxyquinoline serves as a critical starting material and building block for

novel therapeutic agents, including anticancer and antiparasitic compounds. Its utility extends

to materials science, where it contributes to the development of electroactive polymers.

This guide provides an in-depth analysis of the commercial landscape for 5-
Methoxyquinoline, offering practical insights into supplier evaluation, quality assessment, and

procurement workflows. It is designed to equip researchers, chemists, and supply chain

managers with the necessary information to confidently and reliably source this vital chemical

intermediate for their research and development endeavors.

The Commercial Supplier Landscape
Sourcing high-quality chemical intermediates is a critical first step in any research or

development pipeline. The reliability of a supplier directly impacts experimental outcomes,

timelines, and regulatory compliance.[3] For a specialized compound like 5-Methoxyquinoline,
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several reputable chemical suppliers cater to the research and bulk-scale needs of the

pharmaceutical industry.

Choosing a supplier should be a deliberate process based on several key factors: adherence to

quality standards like Good Manufacturing Practices (GMP) or ISO certifications, the provision

of comprehensive documentation such as a Certificate of Analysis (CoA), and a proven track

record within the pharmaceutical sector.[3]

Data Presentation: Key Commercial Suppliers of 5-
Methoxyquinoline
The following table summarizes the availability of 5-Methoxyquinoline from prominent global

suppliers. This data is intended for comparative analysis, and researchers should always verify

current specifications and availability directly with the supplier.

Supplier
Product
Number

Typical
Purity

Available
Quantitie
s

CAS
Number

Molecular
Formula

Molecular
Weight

Sigma-

Aldrich

AMBH303

C6700
98% Custom 6931-19-7 C₁₀H₉NO

159.19

g/mol

Biosynth FM42335
Not

specified

5g, 10g,

25g, 50g,

100g

6931-19-7 C₁₀H₉NO
159.18

g/mol

ChemShutt

le
196030 95%

Inquire for

100g,

250g, 500g

6931-19-7 C₁₀H₉NO
159.188

g/mol

Santa Cruz

Biotechnol

ogy

sc-222883
Not

specified
Custom 6931-19-7 C₁₀H₉NO

159.18

g/mol

Note: Purity levels and available quantities are subject to batch variation and should be

confirmed by requesting a lot-specific Certificate of Analysis.
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Quality Control & Purity Validation: A Self-Validating
System
For drug development professionals, the purity and identity of a starting material are non-

negotiable. The quality of 5-Methoxyquinoline directly influences the reaction yield, impurity

profile, and ultimate safety of the final active pharmaceutical ingredient (API). A robust

procurement protocol should function as a self-validating system, ensuring that every batch of

material is qualified before use.

The Centrality of the Certificate of Analysis (CoA)
The CoA is the primary document attesting to a product's quality.[3] It provides detailed

information about a specific batch, including its measured purity, identity confirmation through

analytical methods, and levels of residual solvents or impurities. When evaluating a supplier,

requesting a sample CoA for the desired product is a crucial due diligence step. Key analytical

tests to look for on the CoA for 5-Methoxyquinoline include:

Purity Assay: Typically determined by High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC). A purity of ≥98% is common for research-grade material.[4]

Identity Confirmation: Verified using techniques like ¹H NMR (Proton Nuclear Magnetic

Resonance) and Mass Spectrometry (MS) to confirm the molecular structure and weight.[1]

Appearance: The physical form should be consistent, often described as a liquid, semi-solid,

or solid.[4]

Experimental Protocol: A Researcher's Workflow for
Procurement
The following protocol outlines a systematic approach for sourcing 5-Methoxyquinoline,

designed to ensure quality and supply chain integrity. This workflow is a self-validating system

that builds confidence in the material's suitability for its intended application.

Step-by-Step Procurement Methodology
Supplier Identification & Initial Vetting:
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Identify a list of potential suppliers from established chemical directories and databases

(e.g., Sigma-Aldrich, Biosynth).[4]

Review each supplier's reputation, certifications (e.g., ISO 9001), and experience in the

pharmaceutical sector.[3][5]

Technical Documentation Request:

Contact the technical service departments of the shortlisted suppliers.

Request a product specification sheet and a typical Certificate of Analysis (CoA) for 5-
Methoxyquinoline.

Request the Safety Data Sheet (SDS) to understand handling, storage, and safety

precautions. Storage is often recommended in a dark place under an inert atmosphere at

room temperature.[4]

Quality & Suitability Assessment:

Critically evaluate the CoA. Does the purity meet the requirements of your synthesis?

(e.g., for early-stage discovery, 95% may suffice, while for later-stage development, ≥98%

is preferable).

Compare the analytical methods used for quality control with industry standards.

Quotation and Lead Time Inquiry:

Request a formal quotation for the desired quantity.

Inquire about typical lead times and stock availability to prevent project delays. Some

suppliers note availability as "3-4 weeks" for non-stock items.

Purchase Order and Batch Reservation:

Issue a purchase order and, if possible, request a lot-specific CoA for the exact batch you

will receive.

Receiving and In-House Verification:
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Upon receipt, visually inspect the packaging and labeling for integrity.

Verify that the received CoA matches the batch number on the product.

(Optional but recommended for GMP environments) Perform an in-house identity test

(e.g., melting point or TLC) to confirm the material is as specified before releasing it to the

lab.

Visualization: Procurement Workflow Diagram
The following diagram illustrates the logical flow of the procurement process, emphasizing

critical quality checkpoints.
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Caption: A logical workflow for the procurement of 5-Methoxyquinoline.
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Key Applications in Research & Development
The utility of 5-Methoxyquinoline is defined by its versatile chemical structure, which allows it

to serve as a scaffold for more complex molecules. Its applications are primarily centered in

medicinal chemistry and organic synthesis.

Anticancer Drug Discovery: Derivatives of 5-Methoxyquinoline have been synthesized and

evaluated as potent inhibitors of Enhancer of Zeste Homologue 2 (EZH2), a protein

implicated in various cancers.[6][7] One study identified a 5-methoxyquinoline derivative

with an IC₅₀ value of 1.2 μM against EZH2, marking it as a promising lead compound for

further optimization.[6][7]

Antiparasitic Agents: The quinoline core is historically significant in the development of

antimalarial drugs. 5-Methoxyquinoline serves as a valuable intermediate in the synthesis

of novel agents targeting protozoal infections.

Bacterial Growth Inhibition: The compound has demonstrated the ability to inhibit bacterial

growth by interfering with protein synthesis, a mechanism attributed to its proton transfer

capabilities.

Visualization: Application Pathway
This diagram illustrates how 5-Methoxyquinoline functions as a foundational building block

leading to various advanced applications.
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Caption: From chemical intermediate to advanced R&D applications.

Conclusion
5-Methoxyquinoline is more than a catalog chemical; it is a strategic enabler for innovation in

pharmaceutical and materials science research. Its commercial availability from a range of

specialized suppliers provides researchers with access to this critical building block. However,

the onus is on the scientist and procurement professional to apply rigorous standards of

evaluation to ensure the quality and consistency of the material. By implementing a systematic

sourcing workflow that prioritizes comprehensive documentation, supplier reputation, and,

where necessary, in-house verification, research organizations can mitigate risks and

accelerate their development timelines. The insights and protocols outlined in this guide serve

as a foundational framework for making informed and reliable purchasing decisions for 5-
Methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b023529?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxyquinoline
https://www.orientjchem.org/vol39no3/from-molecules-to-medicine-the-remarkable-pharmacological-odyssey-of-quinoline-and-its-derivatives/
https://www.orientjchem.org/vol39no3/from-molecules-to-medicine-the-remarkable-pharmacological-odyssey-of-quinoline-and-its-derivatives/
https://www.globalpharmatek.com/blog/how-to-find-a-good-chemical-supplier-for-pharmaceutical-development/
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh303c6700?context=bbe
https://www.oceanicpharmachem.com/
https://www.oceanicpharmachem.com/
https://pubmed.ncbi.nlm.nih.gov/25923513/
https://pubmed.ncbi.nlm.nih.gov/25923513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272711/
https://www.benchchem.com/product/b023529#commercial-suppliers-and-availability-of-5-methoxyquinoline
https://www.benchchem.com/product/b023529#commercial-suppliers-and-availability-of-5-methoxyquinoline
https://www.benchchem.com/product/b023529#commercial-suppliers-and-availability-of-5-methoxyquinoline
https://www.benchchem.com/product/b023529#commercial-suppliers-and-availability-of-5-methoxyquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b023529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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